1-[1-(2-Methylphenyl)pyrazol-3-yl]ethanamine

Catalog No.
S2891008
CAS No.
2091751-12-9
M.F
C12H15N3
M. Wt
201.273
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1-[1-(2-Methylphenyl)pyrazol-3-yl]ethanamine

CAS Number

2091751-12-9

Product Name

1-[1-(2-Methylphenyl)pyrazol-3-yl]ethanamine

IUPAC Name

1-[1-(2-methylphenyl)pyrazol-3-yl]ethanamine

Molecular Formula

C12H15N3

Molecular Weight

201.273

InChI

InChI=1S/C12H15N3/c1-9-5-3-4-6-12(9)15-8-7-11(14-15)10(2)13/h3-8,10H,13H2,1-2H3

InChI Key

JTCPYPIUHYKRSL-UHFFFAOYSA-N

SMILES

CC1=CC=CC=C1N2C=CC(=N2)C(C)N

solubility

not available

1-[1-(2-Methylphenyl)pyrazol-3-yl]ethanamine, also known as TAK-853, is a chemical compound that belongs to the class of pyrazole derivatives. Pyrazoles are five-membered heterocyclic compounds characterized by the presence of two adjacent nitrogen atoms. This specific compound features a 2-methylphenyl group attached to the pyrazole ring, which is linked to an ethanamine moiety. The molecular formula for this compound is C₁₂H₁₅N₃, with a molecular weight of approximately 225.27 g/mol. It appears as a white to light yellow crystalline powder and has a melting point of 183-185 °C.

, including:

  • Oxidation: The compound can be oxidized using agents such as potassium permanganate or hydrogen peroxide, forming corresponding oxides.
  • Reduction: Reduction can be performed with agents like sodium borohydride or lithium aluminum hydride, yielding reduced derivatives.
  • Substitution: The ethanamine moiety may participate in nucleophilic substitution reactions, allowing for the introduction of different functional groups.

These reactions are typically conducted in organic solvents such as ethanol or dichloromethane, under controlled temperatures.

This compound exhibits significant biological activities, primarily through its interaction with G protein-coupled receptor 40 (GPR40), which plays a crucial role in regulating insulin secretion in response to glucose levels. Research indicates that 1-[1-(2-Methylphenyl)pyrazol-3-yl]ethanamine enhances insulin secretion and improves glucose tolerance in animal models of type 2 diabetes. Additionally, it has demonstrated anti-inflammatory properties and potential protective effects against cardiovascular diseases .

The synthesis of 1-[1-(2-Methylphenyl)pyrazol-3-yl]ethanamine can be achieved through several methods:

  • Cyclocondensation: A common approach involves the cyclocondensation of hydrazine with an appropriate carbonyl compound, such as an α,β-unsaturated carbonyl compound, followed by alkylation with an ethanamine derivative.
  • One-Pot Procedure: Another method includes the reaction of 2-methylphenylhydrazine with ethyl acetoacetate, followed by cyclization with α-bromoacetophenone.

These methods require careful control of reaction conditions to optimize yield and purity.

1-[1-(2-Methylphenyl)pyrazol-3-yl]ethanamine has diverse applications across various fields:

  • Medicinal Chemistry: It serves as a building block for synthesizing more complex heterocyclic compounds with potential therapeutic applications.
  • Biological Research: The compound is explored for its effects on insulin regulation and its potential use in treating metabolic disorders.
  • Agrochemicals: It is utilized in developing agrochemical products due to its bioactive properties.

Studies have shown that 1-[1-(2-Methylphenyl)pyrazol-3-yl]ethanamine interacts specifically with GPR40 receptors, modulating their activity and influencing metabolic pathways related to insulin secretion. Its mechanism involves binding to active sites on enzymes or receptors, leading to various biological effects such as enzyme inhibition or receptor activation .

Several compounds share structural similarities with 1-[1-(2-Methylphenyl)pyrazol-3-yl]ethanamine:

Compound NameStructural FeaturesUnique Aspects
1-(1-Phenylpyrazol-3-yl)ethanamineContains a phenyl group instead of a 2-methylphenyl groupDifferent biological activity profile
1-(1-(4-Fluorophenyl)pyrazol-3-yl)ethanamineFeatures a fluorine atom on the phenyl ringMay exhibit altered pharmacokinetics
1-(1-(3,5-Dimethylphenyl)pyrazol-3-yl)ethanamineContains additional methyl groups on the phenyl ringAffects reactivity and biological properties

The uniqueness of 1-[1-(2-Methylphenyl)pyrazol-3-yl]ethanamine lies in its specific substitution pattern on the pyrazole ring, which influences its reactivity and interaction with biological targets, making it a valuable candidate for further research and development in medicinal chemistry and related fields.

XLogP3

1.6

Explore Compound Types